Cas no 1807226-61-4 (Ethyl 6-bromo-2-hydroxynicotinate)

• Product Name: Ethyl 6-bromo-2-hydroxynicotinate
• CAS No: 1807226-61-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901005
• Update Time: 2025-10-31

Ethyl 6-bromo-2-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-hydroxynicotinate
• Ethyl 6-bromo-2-oxo-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)5-3-4-6(9)10-7(5)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： FDWNEMZMCSKDJA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-bromo-2-hydroxynicotinate

Recent Advances in the Application of Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) in Chemical Biology and Pharmaceutical Research

Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 6-bromo-2-hydroxynicotinate in the efficient synthesis of pyridone-based EGFR inhibitors, showing promising antitumor activity in non-small cell lung cancer models. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl groups at the 6-position, achieving nanomolar potency against resistant EGFR mutants while maintaining selectivity over wild-type EGFR.

In antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from Ethyl 6-bromo-2-hydroxynicotinate exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The most active compound in this series showed a MIC value of 0.5 μg/mL, comparable to vancomycin, with the hydroxynicotinate moiety playing a critical role in bacterial membrane penetration.

Significant progress has also been made in synthetic methodology development. A recent Organic Letters publication (2024) described a novel visible-light-mediated decarboxylative coupling of Ethyl 6-bromo-2-hydroxynicotinate with α-amino acids, enabling efficient construction of valuable heterocyclic scaffolds under mild conditions. This photoredox approach achieved excellent yields (85-92%) and demonstrated broad functional group tolerance.

From a drug metabolism perspective, pharmacokinetic studies of Ethyl 6-bromo-2-hydroxynicotinate-derived compounds have revealed interesting structure-property relationships. The ester functionality appears to enhance oral bioavailability in preclinical models, while the bromo substituent facilitates further derivatization without significantly compromising metabolic stability, as evidenced by recent ADME studies in Drug Metabolism and Disposition (2023).

Looking forward, the unique chemical properties of Ethyl 6-bromo-2-hydroxynicotinate (CAS: 1807226-61-4) position it as a valuable scaffold for developing next-generation therapeutics. Current research directions include its application in PROTAC design, where its ability to form stable hydrogen bonds with target proteins is being exploited, and in radiopharmaceutical development, where the bromine atom offers convenient labeling opportunities for diagnostic imaging agents.